1-(2,5-Dimethoxyphenyl)-N-methylmethanamine
Overview
Description
1-(2,5-Dimethoxyphenyl)-N-methylmethanamine (DMPMA) is an organic compound with a variety of applications in scientific research. It has been used in the synthesis of various compounds, and has been studied for its biochemical and physiological effects. This article will discuss the synthesis methods for DMPMA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Neuropharmacology of Hallucinogens
Research conducted by Elmore et al. (2018) explored the comparative neuropharmacology of certain hallucinogens, including derivatives related to 1-(2,5-Dimethoxyphenyl)-N-methylmethanamine. Their focus was on the receptor binding and functional effects of these compounds, revealing insights into their potency and neurological effects, particularly on 5-HT2A receptors, which are significant in understanding their hallucinogenic properties (Elmore et al., 2018).
Chemical Analysis in Forensic Toxicology
The work of Poklis et al. (2014) demonstrates the application of high-performance liquid chromatography with tandem mass spectrometry for detecting and quantifying specific analogs of 1-(2,5-Dimethoxyphenyl)-N-methylmethanamine in biological samples. This study is pivotal in forensic toxicology, particularly for cases involving intoxication by such compounds (Poklis et al., 2014).
Structural and Chemical Properties
The study by Trachsel (2003) focused on the synthesis of new compounds, including those related to 1-(2,5-Dimethoxyphenyl)-N-methylmethanamine, for examining structure-activity relationships. This research contributes to a better understanding of the chemical and physical properties of such compounds and their potential interactions with biological systems (Trachsel, 2003).
Metabolic Pathways and Drug Interactions
Nielsen et al. (2017) investigated the metabolism of NBOMe compounds (closely related to 1-(2,5-Dimethoxyphenyl)-N-methylmethanamine) and their interaction with cytochrome P450 enzymes. This study is crucial for understanding how these substances are metabolized in the human body and their potential drug-drug interactions, which is vital information for medical and pharmacological research (Nielsen et al., 2017).
Pharmacology of Psychoactive Substances
Eshleman et al. (2018) conducted a study on the neurochemical pharmacology of psychoactive substituted N-benzylphenethylamines, closely related to 1-(2,5-Dimethoxyphenyl)-N-methylmethanamine. Their research provides insight into the agonist activity at serotonin receptors, contributing to the understanding of the psychoactive and hallucinogenic effects of these compounds (Eshleman et al., 2018).
Mechanism of Action
Target of Action
1-(2,5-Dimethoxyphenyl)-N-methylmethanamine, also known as 2,5-Dimethoxyamphetamine (2,5-DMA), is a psychedelic drug and a substituted amphetamine . The primary targets of 2,5-DMA are the 5-HT2A serotonin receptors . These receptors play a crucial role in the regulation of mood, anxiety, and schizophrenia .
Mode of Action
2,5-DMA acts as an agonist at the 5-HT2A serotonin receptors . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, 2,5-DMA binds to the 5-HT2A receptors, activating them and resulting in the psychedelic effects associated with the compound .
Biochemical Pathways
It is known that the compound modulates the serotonergic system, primarily through agonism at the 5-ht2a receptors . This modulation can lead to downstream changes in gene expression . Indirect effects on the dopaminergic and glutamatergic systems may also contribute to the compound’s effects .
Pharmacokinetics
Similar compounds, such as 2c-b, have been shown to have a high efficacy in triggering downstream effects mediated by 5-ht2 receptors, suggesting a potential for high bioavailability .
Result of Action
The activation of 5-HT2A receptors by 2,5-DMA leads to a range of effects at the molecular and cellular levels. These effects include altered perception, mood, and consciousness, which are characteristic of psychedelic drugs . .
properties
IUPAC Name |
1-(2,5-dimethoxyphenyl)-N-methylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c1-11-7-8-6-9(12-2)4-5-10(8)13-3/h4-6,11H,7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRHKLVYTRSJMSG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=C(C=CC(=C1)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90588468 |
Source
|
| Record name | 1-(2,5-Dimethoxyphenyl)-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90588468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dimethoxyphenyl)-N-methylmethanamine | |
CAS RN |
229486-99-1 |
Source
|
| Record name | 2,5-Dimethoxy-N-methylbenzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=229486-99-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2,5-Dimethoxyphenyl)-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90588468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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